9-Oxo Ketotifen

Description

9-Oxo Ketotifen, also known as 4-(1-Methylpiperidin-4-ylidene)-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-9(10H)-one, is a chemical compound with a molecular weight of 309.4 g/mol . It is related to ketotifen, an antihistamine and mast cell stabilizer commonly used to treat allergic conditions like conjunctivitis, asthma, and urticaria . Ketotifen is known for preventing the release of histamine and other inflammatory substances from mast cells, thereby reducing symptoms of allergic reactions . While ketotifen itself has therapeutic applications, its use is sometimes limited due to sedative side effects .

Ketotifen is metabolized in the body into several compounds, including norketotifen and 10-hydroxy-ketotifen . Norketotifen has anti-inflammatory and antiallergic properties and may be useful in treating pulmonary diseases, dermal diseases, and gastro-intestinal disorders . Like ketotifen, norketotifen can be used to treat ocular diseases such as conjunctivitis and keratitis . Ketotifen acts as both an antihistamine and a mast cell stabilizer, making it effective in treating allergic and respiratory conditions .

While specific details on the pharmacological activity of 9-Oxo Ketotifen are sparse in the provided search results, it shares structural similarities with ketotifen and its metabolites . These compounds are metabolized by cytochrome P450 enzymes, particularly CYP3A4, in the liver . The metabolism results in compounds like norketotifen, which has similar potency to ketotifen, and 10-hydroxyketotifen, which is inactive .

• CAS No.: 34580-09-1
• Product Name: 9-Oxo Ketotifen
• Molecular Formula: C19H19NOS
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 2-(1-methylpiperidin-4-ylidene)-6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-9-one
• Standard InChI: InChI=1S/C19H19NOS/c1-20-9-6-13(7-10-20)19-15-5-3-2-4-14(15)17(21)12-18-16(19)8-11-22-18/h2-5,8,11H,6-7,9-10,12H2,1H3
• Standard InChIKey: VKHZVYSAANYDBM-UHFFFAOYSA-N
• SMILES: CN1CCC(=C2C3=C(CC(=O)C4=CC=CC=C42)SC=C3)CC1
• Canonical SMILES: CN1CCC(=C2C3=C(CC(=O)C4=CC=CC=C42)SC=C3)CC1
• Purity: > 95%
• Synonyms: 9-Oxo Ketotifen; 4,10-Dihydro-4-(1-methyl-4-piperidinylidene)-9H-benzo[4,5]cyclohepta[1,2-b]thiophen-9-one
• PubChem Compound: 12274837
• Last Modified: Feb 18 2024